Cas no 1564838-48-7 (3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one)

• Product Name: 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one
• CAS No: 1564838-48-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5750304
• PubChem ID: 104679400
• Update Time: 2025-06-09

3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-2-phenylpropyl)pyrrolidin-2-one
• EN300-733644
• 1564838-48-7
• 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one

• Inchi： 1S/C13H17NO2/c1-13(16,11-5-3-2-4-6-11)9-10-7-8-14-12(10)15/h2-6,10,16H,7-9H2,1H3,(H,14,15)
• InChI Key： KYSPQFCZPQDCFY-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)CC1C(NCC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one

3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one: A Comprehensive Overview

The compound with CAS No. 1564838-48-7, commonly referred to as 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidinone, a five-membered lactam, and its structure incorporates a hydroxyl group attached to a phenylpropyl chain. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Pyrrolidinone itself is a well-known scaffold in organic synthesis due to its versatility and ability to participate in various reactions. The addition of the hydroxyphenylpropyl group introduces new functional groups that can enhance the molecule's reactivity and bioavailability. Recent studies have explored the synthesis of this compound using advanced methodologies, including microwave-assisted synthesis and catalytic asymmetric approaches, which have significantly improved the yield and purity of the product.

One of the most intriguing aspects of 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one is its potential pharmacological activity. Researchers have investigated its effects on cellular models, particularly in the context of neurodegenerative diseases. Preliminary findings suggest that this compound may possess neuroprotective properties, potentially through mechanisms involving antioxidant activity or modulation of key signaling pathways. These studies are supported by in vitro assays that demonstrate its ability to scavenge free radicals and reduce oxidative stress in neuronal cells.

The synthesis of 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one involves a multi-step process that typically begins with the preparation of the pyrrolidinone ring. This is followed by the introduction of the hydroxyphenylpropyl group through nucleophilic substitution or coupling reactions. Recent advancements in catalysis have enabled more efficient transformations, reducing reaction times and enhancing selectivity. For instance, the use of palladium catalysts in cross-coupling reactions has proven particularly effective in constructing the desired carbon-carbon bonds.

In terms of applications, 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one holds promise as a lead compound for drug discovery efforts targeting chronic inflammatory conditions. Its ability to modulate inflammatory cytokines has been highlighted in preclinical studies, suggesting potential therapeutic benefits for diseases such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, its structural flexibility allows for further modification, enabling researchers to explore analogs with enhanced potency and selectivity.

From an environmental perspective, the synthesis and disposal of 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound, including the use of biocatalysts and solvent-free reaction conditions. These efforts align with global initiatives to promote sustainable chemical practices and reduce waste generation.

In conclusion, 3-(2-Hydroxy-2-phenylpropyl)pyrrolidin-2-one represents a compelling example of how structural modifications can enhance the functional properties of a core scaffold like pyrrolidinone. With ongoing research uncovering new insights into its synthesis, biological activity, and potential applications, this compound continues to be a focal point for scientific inquiry across multiple disciplines.